Cas no 2309469-02-9 ((4-Amino-2-bromo-5-methoxyphenyl) thiocyanate)

• Product Name: (4-Amino-2-bromo-5-methoxyphenyl) thiocyanate
• CAS No: 2309469-02-9
• MF: C₈H₇BrN₂OS
• MW: 259.122979402542
• CID: 5861083
• PubChem ID: 138991314
• Update Time: 2025-11-02

(4-Amino-2-bromo-5-methoxyphenyl) thiocyanate Chemical and Physical Properties

Names and Identifiers

• 2309469-02-9
• (4-Amino-2-bromo-5-methoxyphenyl) thiocyanate
• EN300-6766628
• [(4-amino-2-bromo-5-methoxyphenyl)sulfanyl]formonitrile

• Inchi： 1S/C8H7BrN2OS/c1-12-7-3-8(13-4-10)5(9)2-6(7)11/h2-3H,11H2,1H3
• InChI Key： QEAQYQCQRPZFPB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)N)OC)SC#N

Computed Properties

• Exact Mass: 257.94625g/mol
• Monoisotopic Mass: 257.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.3Ų

Additional information on (4-Amino-2-bromo-5-methoxyphenyl) thiocyanate

Comprehensive Guide to (4-Amino-2-bromo-5-methoxyphenyl) thiocyanate (CAS No. 2309469-02-9): Properties, Applications, and Market Insights

(4-Amino-2-bromo-5-methoxyphenyl) thiocyanate (CAS No. 2309469-02-9) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an amino group, a bromo substituent, and a methoxy group attached to a phenyl ring, further functionalized with a thiocyanate group. Its distinct chemical properties make it valuable for synthesizing novel bioactive molecules.

The growing interest in heterocyclic compounds and thiocyanate derivatives has positioned (4-Amino-2-bromo-5-methoxyphenyl) thiocyanate as a key intermediate in drug discovery. Researchers are particularly intrigued by its potential role in developing antimicrobial agents and enzyme inhibitors, aligning with current trends in combating antibiotic resistance. The compound's bromo and thiocyanate moieties offer excellent reactivity for further chemical modifications.

From a commercial perspective, CAS 2309469-02-9 has seen steady demand in the fine chemicals market. Suppliers typically offer this compound with >95% purity, catering to research institutions and pharmaceutical developers. Recent patents highlight its utility in creating kinase inhibitors, addressing the booming market for targeted cancer therapies. The methoxyphenyl component enhances the compound's solubility profile, making it attractive for formulation studies.

Analytical characterization of (4-Amino-2-bromo-5-methoxyphenyl) thiocyanate typically involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's structural integrity and purity, crucial for research applications. Stability studies indicate optimal storage conditions at 2-8°C under inert atmosphere, with particular attention to protecting the thiocyanate functionality from moisture.

The synthesis of 2309469-02-9 generally proceeds through multi-step organic reactions, starting from commercially available 4-amino-2-bromo-5-methoxybenzene derivatives. Process optimization focuses on maximizing yield while minimizing byproducts, with recent literature reporting improved methods using phase-transfer catalysis. These advancements contribute to more sustainable production of this valuable building block.

In material science applications, the thiocyanate group in this compound shows promise for developing coordination polymers with unique electronic properties. Researchers are exploring its potential in creating novel semiconductor materials, particularly for organic electronics. This aligns with the global push toward sustainable energy solutions and advanced material development.

Regulatory aspects of (4-Amino-2-bromo-5-methoxyphenyl) thiocyanate comply with standard laboratory chemical guidelines. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended during manipulation. The compound's environmental profile is currently under study, with preliminary data suggesting moderate biodegradability under specific conditions.

Market analysts project growing demand for CAS 2309469-02-9 in coming years, driven by expanding pharmaceutical R&D budgets and increased focus on structure-activity relationship studies. Custom synthesis services now frequently include this compound in their catalogs, offering both milligram and kilogram quantities to meet diverse research needs. Price trends remain stable, reflecting balanced supply-demand dynamics in the specialty chemicals sector.

For researchers considering (4-Amino-2-bromo-5-methoxyphenyl) thiocyanate for their projects, several key suppliers provide comprehensive technical support. Many offer custom derivatization services to create tailored analogs, accelerating drug discovery pipelines. Recent publications demonstrate successful applications in developing fluorescence probes and bioconjugation reagents, expanding the compound's utility beyond traditional medicinal chemistry.

Future research directions for 2309469-02-9 may explore its potential in click chemistry applications, leveraging the reactive thiocyanate group for bioconjugation. The compound's unique combination of substituents makes it particularly interesting for developing multifunctional scaffolds in combinatorial chemistry. As synthetic methodologies advance, we anticipate broader adoption of this versatile intermediate across multiple scientific disciplines.